Cas no 1797606-58-6 (N,N-dimethyl-3-phenyl-5-(pyridine-3-carbonyl)thiophen-2-amine)

• Product Name: N,N-dimethyl-3-phenyl-5-(pyridine-3-carbonyl)thiophen-2-amine
• CAS No: 1797606-58-6
• CID: 4614790
• Update Time: 2025-05-20

N,N-dimethyl-3-phenyl-5-(pyridine-3-carbonyl)thiophen-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-3-phenyl-5-(pyridine-3-carbonyl)thiophen-2-amine

Additional information on N,N-dimethyl-3-phenyl-5-(pyridine-3-carbonyl)thiophen-2-amine

N,N-Dimethyl-3-Phenyl-5-(Pyridine-3-Carbonyl)Thiophen-2-Amine: A Comprehensive Overview

N,N-Dimethyl-3-phenyl-5-(pyridine-3-carbonyl)thiophen-2-amine, also known by its CAS number 1797606-58-6, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its thiophene ring, which serves as a central framework, and its substituents, including a pyridine carbonyl group and dimethylamine moieties. The combination of these functional groups imparts the compound with intriguing electronic and chemical properties, making it a subject of extensive research.

The synthesis of N,N-dimethyl-3-phenyl-5-(pyridine-3-carbonyl)thiophen-2-amine involves a multi-step process that typically begins with the preparation of the thiophene derivative. Recent advancements in synthetic methodologies have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the final product. For instance, a study published in Organic Process Research & Development highlighted the use of microwave-assisted synthesis to expedite the formation of the thiophene ring, which significantly reduced reaction time while maintaining high product quality.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of the pyridine carbonyl group and dimethylamine substituents makes it an attractive candidate for exploring interactions with various biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). A recent study conducted by researchers at the University of California, San Francisco, demonstrated that derivatives of this compound exhibit moderate inhibitory activity against several cancer-related kinases, suggesting its potential role in anticancer therapy.

In addition to its medicinal applications, N,N-dimethyl-3-phenyl-5-(pyridine-3-carbonyl)thiophen-2-amine has also been explored for its electronic properties in materials science. The thiophene ring is known for its conjugated π-system, which contributes to its semiconducting behavior. By incorporating this compound into organic electronics, researchers have been able to develop materials with enhanced charge transport properties. A paper published in Nature Communications reported on the use of this compound as a key component in organic field-effect transistors (OFETs), where it significantly improved device performance by facilitating efficient charge carrier mobility.

The structural versatility of this compound also makes it an ideal candidate for exploring supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions has led to investigations into self-assembled monolayers and nanocomposites. A team at the Max Planck Institute for Polymer Research has utilized this compound to create stimuli-responsive materials that exhibit reversible changes in their physical properties upon exposure to external stimuli such as light or temperature.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of N,N-dimethyl-3-phenyl-pyridine-based compounds like this one. Recent studies have focused on assessing their persistence in aquatic environments and identifying microbial communities capable of metabolizing these compounds. While preliminary results suggest that they are not inherently persistent, further research is needed to fully characterize their environmental fate and impact.

In conclusion, N,N-dimethyl-thiophenamine derivatives, particularly those incorporating pyridine carbonyl groups, represent a fascinating class of compounds with diverse applications across multiple disciplines. As research continues to uncover new insights into their properties and potential uses, it is likely that this compound will play an increasingly important role in both academic and industrial settings.